Cas no 865616-28-0 (N-3-(6-chloro-4-phenylquinolin-2-yl)phenylmethanesulfonamide)

• Product Name: N-3-(6-chloro-4-phenylquinolin-2-yl)phenylmethanesulfonamide
• CAS No: 865616-28-0
• MF: C₂₂H₁₇ClN₂O₂S
• MW: 408.900583028793
• CID: 6231170
• PubChem ID: 2134168
• Update Time: 2025-05-23

N-3-(6-chloro-4-phenylquinolin-2-yl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(6-chloro-4-phenylquinolin-2-yl)phenylmethanesulfonamide
• N-(3-(6-chloro-4-phenylquinolin-2-yl)phenyl)methanesulfonamide
• AKOS024608856
• 865616-28-0
• F1590-0075
• N-[3-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide

• Inchi： 1S/C22H17ClN2O2S/c1-28(26,27)25-18-9-5-8-16(12-18)22-14-19(15-6-3-2-4-7-15)20-13-17(23)10-11-21(20)24-22/h2-14,25H,1H3
• InChI Key： VQWCNBHQWWFKLZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=CC(C1C=CC=C(C=1)NS(C)(=O)=O)=N2

Computed Properties

• Exact Mass: 408.0699267g/mol
• Monoisotopic Mass: 408.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 67.4Ų

Additional information on N-3-(6-chloro-4-phenylquinolin-2-yl)phenylmethanesulfonamide

Comprehensive Overview of N-3-(6-chloro-4-phenylquinolin-2-yl)phenylmethanesulfonamide (CAS No. 865616-28-0)

N-3-(6-chloro-4-phenylquinolin-2-yl)phenylmethanesulfonamide (CAS No. 865616-28-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a quinoline core substituted with a chloro group and a phenyl ring, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential role as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy and precision medicine.

The compound's molecular structure, characterized by the 6-chloro-4-phenylquinolin-2-yl moiety, contributes to its bioactivity and selectivity. In recent years, the scientific community has explored its interactions with various enzymatic pathways, especially those implicated in inflammatory and proliferative diseases. This aligns with the growing demand for novel small-molecule therapeutics, a frequently searched topic in AI-driven drug discovery platforms. The methanesulfonamide group further enhances its pharmacokinetic properties, a critical consideration in modern medicinal chemistry.

From a synthetic perspective, CAS No. 865616-28-0 is often discussed in the context of heterocyclic compound synthesis, a hot topic in organic chemistry forums and research publications. Its preparation typically involves multi-step reactions, including Pd-catalyzed cross-coupling and sulfonylation, techniques frequently queried in chemical databases. The compound's solubility and stability profiles are also key points of investigation, as these properties directly impact its formulation feasibility—a recurring theme in pharmaceutical development discussions.

In the realm of computational chemistry, N-3-(6-chloro-4-phenylquinolin-2-yl)phenylmethanesulfonamide has been modeled for molecular docking studies, addressing popular queries about structure-activity relationships (SAR). These simulations help predict its binding affinity to biological targets, such as protein kinases, which are central to many disease mechanisms. This intersection of in silico and experimental research reflects the compound's relevance in cutting-edge drug design methodologies.

Quality control and analytical characterization of 865616-28-0 often involve advanced techniques like HPLC, LC-MS, and NMR spectroscopy—methods highly searched by laboratory professionals. The compound's purity standards and storage conditions are also critical, as they influence reproducibility in preclinical studies. These aspects resonate with current industry emphasis on research reproducibility and data integrity.

While not yet widely commercialized, N-3-(6-chloro-4-phenylquinolin-2-yl)phenylmethanesulfonamide represents a promising scaffold for lead optimization in therapeutic programs. Its development trajectory mirrors broader trends in fragment-based drug discovery and rational drug design, topics dominating scientific conferences and patent literature. As research progresses, this compound may contribute to addressing unmet medical needs in areas like chronic inflammation or metabolic disorders, aligning with global health priorities.

The environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles of CAS No. 865616-28-0 remain active areas of investigation, reflecting the pharmaceutical industry's heightened focus on green chemistry principles and toxicological safety. These studies are crucial for determining the compound's therapeutic index and potential for further development, addressing common concerns in translational research.